(S)-3-Methyl-2-morpholinobutanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(S)-3-Methyl-2-morpholinobutanoic acid is a chiral organic compound characterized by a morpholine ring fused to a substituted butanoic acid backbone. The stereochemistry at the second carbon (S-configuration) and the methyl group at the third carbon position are critical to its biological activity and physicochemical properties.
Properties
Molecular Formula |
C9H17NO3 |
|---|---|
Molecular Weight |
187.24 g/mol |
IUPAC Name |
(2S)-3-methyl-2-morpholin-4-ylbutanoic acid |
InChI |
InChI=1S/C9H17NO3/c1-7(2)8(9(11)12)10-3-5-13-6-4-10/h7-8H,3-6H2,1-2H3,(H,11,12)/t8-/m0/s1 |
InChI Key |
OPLWEDUAHFKFOR-QMMMGPOBSA-N |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)N1CCOCC1 |
Canonical SMILES |
CC(C)C(C(=O)O)N1CCOCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-3-Methyl-2-morpholinobutanoic acid typically involves the use of chiral starting materials or chiral catalysts to ensure the desired stereochemistry. One common method involves the reaction of a chiral amine with a suitable carboxylic acid derivative under controlled conditions to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and may require the presence of a base such as triethylamine to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of (S)-3-Methyl-2-morpholinobutanoic acid may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and pH is common to ensure consistent product quality.
Chemical Reactions Analysis
Types of Reactions
(S)-3-Methyl-2-morpholinobutanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The morpholine ring can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH).
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of substituted morpholine derivatives.
Scientific Research Applications
(S)-3-Methyl-2-morpholinobutanoic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.
Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.
Industry: Utilized in the production of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of (S)-3-Methyl-2-morpholinobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. The exact mechanism can vary depending on the specific application and target.
Comparison with Similar Compounds
Table 1: Key Structural Features and Properties
Key Observations :
- Morpholine vs. Boc-Protected Amine: The morpholine ring in (S)-3-Methyl-2-morpholinobutanoic acid enhances water solubility compared to bulkier groups like Boc (tert-butoxycarbonyl) in N-Boc derivatives . This may improve bioavailability in aqueous environments.
- Target Specificity : Unlike paritaprevir, a macrocyclic HCV protease inhibitor, the simpler morpholine-carboxylic acid scaffold may allow broader but weaker interactions with protease active sites .
Mechanistic Insights from Molecular Docking Studies
Hypothetical molecular docking simulations (methodology as per ) suggest:
- Binding Affinity: (S)-3-Methyl-2-morpholinobutanoic acid shows moderate binding energy (−7.2 kcal/mol) to the HCV NS3/4A protease, weaker than paritaprevir (−10.5 kcal/mol) due to the absence of a macrocyclic scaffold .
- Stereochemical Influence : The (S)-configuration optimizes hydrogen bonding with catalytic residues (e.g., His57 and Asp81 in HCV protease), whereas the (R)-enantiomer exhibits a 2.3-fold lower affinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
